Cas no 72368-82-2 (1-(4-Ethoxyphenyl)-1H-imidazole-2-thiol)

• Product Name: 1-(4-Ethoxyphenyl)-1H-imidazole-2-thiol
• CAS No: 72368-82-2
• MF: C₁₁H₁₂N₂OS
• MW: 220.290781021118
• MDL: MFCD10694462
• CID: 4716395
• Update Time: 2025-10-28

1-(4-Ethoxyphenyl)-1H-imidazole-2-thiol Chemical and Physical Properties

Names and Identifiers

• 1-(4-ethoxyphenyl)-1H-imidazole-2-thiol
• 1-(4-ethoxyphenyl)imidazole-2-thiol
• 1-(4-Ethoxyphenyl)-1H-imidazole-2-thiol

• MDL： MFCD10694462
• Inchi： 1S/C11H12N2OS/c1-2-14-10-5-3-9(4-6-10)13-8-7-12-11(13)15/h3-8H,2H2,1H3,(H,12,15)
• InChI Key： ZSOWPDJCRZVGLA-UHFFFAOYSA-N
• SMILES： S=C1NC=CN1C1C=CC(=CC=1)OCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 259
• Topological Polar Surface Area: 56.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 1-(4-Ethoxyphenyl)-1H-imidazole-2-thiol

Comprehensive Overview of 1-(4-Ethoxyphenyl)-1H-imidazole-2-thiol (CAS No. 72368-82-2): Properties, Applications, and Industry Insights

1-(4-Ethoxyphenyl)-1H-imidazole-2-thiol (CAS No. 72368-82-2) is a specialized organic compound belonging to the imidazole-thiol class, renowned for its unique chemical structure and versatile applications. With a molecular formula of C₁₁H₁₂N₂OS, this compound features an ethoxyphenyl group attached to an imidazole-thiol core, making it a subject of interest in pharmaceuticals, agrochemicals, and material science. Its sulfur-containing moiety and aromatic properties contribute to its reactivity, enabling diverse synthetic pathways.

In recent years, the demand for imidazole derivatives like 1-(4-Ethoxyphenyl)-1H-imidazole-2-thiol has surged due to their role in drug discovery and heterocyclic chemistry. Researchers frequently search for "imidazole-thiol applications" or "CAS 72368-82-2 solubility," reflecting growing curiosity about its physicochemical properties. The compound’s logP value (indicating lipophilicity) and hydrogen-bonding capacity are critical for its bioavailability, a hot topic in medicinal chemistry discussions.

From an industrial perspective, 1-(4-Ethoxyphenyl)-1H-imidazole-2-thiol is explored as a building block for antimicrobial agents and corrosion inhibitors. Its thiol group enables metal coordination, relevant in coatings and electronics. Sustainability-focused queries like "green synthesis of imidazole-thiols" align with trends toward eco-friendly chemical processes. Innovations in catalytic methods to produce such compounds with minimal waste are gaining traction.

Analytical techniques like HPLC, NMR, and mass spectrometry are essential for characterizing CAS 72368-82-2. Purity thresholds (>98%) are often queried by buyers, emphasizing quality control in supply chains. Storage conditions (e.g., ambient temperature, desiccated) and shelf life are also frequently searched, highlighting practical handling concerns.

In summary, 1-(4-Ethoxyphenyl)-1H-imidazole-2-thiol bridges academic research and industrial innovation. Its structure-activity relationships and adaptability to green chemistry principles ensure its relevance in evolving scientific landscapes.